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Compound of Interest

5-Bromo-2,3-
Compound Name:
dimethoxybenzonitrile

Cat. No.: B065596

An In-depth Technical Guide to 5-Bromo-2,3-
dimethoxybenzonitrile

This technical guide provides a comprehensive overview of the physical, chemical, and safety
properties of 5-Bromo-2,3-dimethoxybenzonitrile, a valuable intermediate in the fields of
pharmaceutical development and organic synthesis. This document is intended for
researchers, scientists, and professionals in drug development and related industries.

Core Physical and Chemical Properties

5-Bromo-2,3-dimethoxybenzonitrile is an off-white to light brown solid organic compound.[1]
It is recognized as a key building block in the synthesis of more complex molecules due to its
unique arrangement of functional groups: a bromine atom, two methoxy groups, and a nitrile
group, which all contribute to its reactivity.[1][2] This compound is particularly noted for its role
as an intermediate in the preparation of pharmaceutical agents, especially those targeting
neurological disorders.[1]

While extensive experimental data on some physical properties are not readily available in the
literature, the fundamental chemical properties are well-established.

Table 1: Physical and Chemical Properties of 5-Bromo-2,3-dimethoxybenzonitrile
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Property Value Source(s)
Molecular Formula CoHsBrNO2 [11[3]
Molecular Weight 242.07 g/mol [1][3]

CAS Number 164670-73-9 [1113114]
Appearance Off-white to light brown solid [1]

Purity > 95% (by NMR) [1]

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Soluble in water [5]

Experimental Protocols: Synthesis of 5-Bromo-2,3-

dimethoxybenzonitrile

The synthesis of 5-Bromo-2,3-dimethoxybenzonitrile can be achieved through a two-step

process starting from o-vanillin. The first step involves the synthesis of the intermediate, 5-

bromo-2,3-dimethoxybenzaldehyde, which is then converted to the final nitrile product.

Part 1: Synthesis of 5-Bromo-2,3-
dimethoxybenzaldehyde

This procedure is adapted from the synthesis of 5-bromo-2,3-dimethoxybenzaldehyde

described by Martinez et al.[6]

Materials:

e o-vanillin

e Sodium acetate

¢ Glacial acetic acid
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Bromine

Dichloromethane

2% Sodium carbonate solution

Magnesium sulfate

5-bromo-2-hydroxy-3-methoxybenzaldehyde

Potassium carbonate (K2COs)

Dry N,N-Dimethylformamide (DMF)

Methyl iodide

Diethyl ether

Anhydrous sodium sulfate

Procedure:

Bromination of o-vanillin: To a reaction mixture containing o-vanillin (1.0 g, 6.58 mmol) and
sodium acetate (1.67 @) in glacial acetic acid (20 mL), a solution of bromine (1.16 g, 7.25
mmol) in acetic acid (10 mL) is added.[6]

After one hour, the solvent is removed under reduced pressure. The residue is then washed
with water and extracted with dichloromethane.[6]

The organic extract is washed with a 2% sodium carbonate solution and water, and
subsequently dried over magnesium sulfate.[6]

The solvent is evaporated to yield 5-bromo-2-hydroxy-3-methoxybenzaldehyde.[6]

Methylation: To a solution of 5-bromo-2-hydroxy-3-methoxybenzaldehyde (1.0 g, 4.3 mmol)
and potassium carbonate (0.893 g) in dry DMF (5 mL), methyl iodide (0.40 mL, 6.50 mmol) is
added.[6]
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e The mixture is stirred for four hours at room temperature.[6]

e The reaction is quenched with water, and the organic phase is extracted with diethyl ether
and dried over anhydrous sodium sulfate.[6]

» Removal of the solvent yields 5-bromo-2,3-dimethoxybenzaldehyde as a white solid.[6]

Part 2: Conversion to 5-Bromo-2,3-
dimethoxybenzonitrile

A general and efficient method for the conversion of aldehydes to nitriles involves the formation
of an aldoxime intermediate, followed by dehydration.

Materials:

e 5-Bromo-2,3-dimethoxybenzaldehyde

¢ Hydroxylamine hydrochloride

o Asuitable base (e.qg., pyridine or sodium acetate)

e Asuitable solvent (e.g., ethanol or water)

o Adehydrating agent (e.g., acetic anhydride, thionyl chloride, or phosphorus pentoxide)
¢ Dichloromethane or other suitable organic solvent for extraction
» Saturated sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate

Procedure:

o Formation of the Aldoxime: 5-Bromo-2,3-dimethoxybenzaldehyde is dissolved in a suitable
solvent such as ethanol. An aqueous solution of hydroxylamine hydrochloride and a base
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(e.g., sodium acetate) is added. The mixture is stirred at room temperature until the reaction
is complete (monitored by TLC).

o Work-up and Isolation of Aldoxime: The reaction mixture is typically concentrated to remove
the ethanol, and the aqueous residue is extracted with an organic solvent like ethyl acetate.
The organic layer is washed with water and brine, dried over anhydrous magnesium sulfate,
and concentrated to give the crude 5-bromo-2,3-dimethoxybenzaldoxime.

o Dehydration of the Aldoxime: The crude aldoxime is dissolved in a suitable solvent (e.g.,
dichloromethane or THF). A dehydrating agent such as acetic anhydride is added, and the
mixture is heated to reflux until the reaction is complete (monitored by TLC).

o Final Work-up and Purification: The reaction mixture is cooled to room temperature and
carefully quenched with a saturated sodium bicarbonate solution. The layers are separated,
and the aqueous layer is extracted with dichloromethane. The combined organic layers are
washed with brine, dried over anhydrous magnesium sulfate, and concentrated under
reduced pressure. The crude 5-Bromo-2,3-dimethoxybenzonitrile can then be purified by
column chromatography on silica gel.

Visualized Experimental Workflow

The following diagram illustrates the synthetic pathway from o-vanillin to 5-Bromo-2,3-
dimethoxybenzonitrile.

Click to download full resolution via product page

Caption: Synthetic route to 5-Bromo-2,3-dimethoxybenzonitrile.

Logical Relationships of Compound Properties and
Applications
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The structural features of 5-Bromo-2,3-dimethoxybenzonitrile directly influence its chemical
properties and, consequently, its applications in research and development.

Properties and Applications of 5-Bromo-2,3-dimethoxybenzonitrile
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Click to download full resolution via product page

Caption: Structure-property-application relationships.

Safety and Handling

The following safety information is derived from the Safety Data Sheet (SDS) for 5-Bromo-2,3-
dimethoxybenzonitrile.[7]

Hazard ldentification:
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e The specific hazards associated with this compound are not fully characterized. As with any
chemical intermediate, it should be handled with care.

Precautionary Measures:

e Handling: Use only in a well-ventilated area. Avoid breathing dust, fumes, gas, mist, vapors,
or spray. Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or
smoke when using this product.

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.
o Skin Protection: Wear protective gloves and clothing.
o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

o Storage: Store in a tightly closed container in a dry and well-ventilated place. Recommended
storage temperatures are between 0-8°C or at -20°C for long-term stability.[1][3][4]

First Aid Measures:

o If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you
feel unwell.

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.

 If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

It is imperative to consult the full Safety Data Sheet before handling this chemical.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.chemimpex.com/products/19091
https://www.usbio.net/biochemicals/435564/5-Bromo-2%2C3-dimethoxybenzonitrile/data-sheet
https://www.usbio.net/biochemicals/435564/5-bromo-23-dimethoxybenzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Physical appearance and properties of 5-Bromo-2,3-
dimethoxybenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065596#physical-appearance-and-properties-of-5-
bromo-2-3-dimethoxybenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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